Cas no 3442-62-4 (Phenazine, 2-nitro-)

• Product Name: Phenazine, 2-nitro-
• CAS No: 3442-62-4
• MF: C₁₂H₇N₃O₂
• MW: 225.202882051468
• CID: 318805
• PubChem ID: 145690
• Update Time: 2025-04-19

Phenazine, 2-nitro- Chemical and Physical Properties

Names and Identifiers

• Phenazine, 2-nitro-
• 2-nitrophenazine
• DTXSID30187999
• CCRIS 3015
• XMPQBEJBTADGKE-UHFFFAOYSA-N
• 3442-62-4
• BRN 0199833
• CHEMBL165311
• 2-Nitro-phenazine

• Inchi： 1S/C12H7N3O2/c16-15(17)8-5-6-11-12(7-8)14-10-4-2-1-3-9(10)13-11/h1-7H
• InChI Key： XMPQBEJBTADGKE-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=CC2C(C=1)=NC1C=CC=CC=1N=2)=O

Computed Properties

• Exact Mass: 225.05391
• Monoisotopic Mass: 225.054
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 0
• Complexity: 305
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 71.6Ų

Experimental Properties

• Density: 1.444
• Boiling Point: 447.7°C at 760 mmHg
• Flash Point: 224.6°C
• Refractive Index: 1.767
• PSA: 68.92